Cas no 1203499-34-6 (2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)-pyridine)

• Product Name: 2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)-pyridine
• CAS No: 1203499-34-6
• MF: C₉H₁₃ClINSi
• MW: 325.649194478989
• MDL: MFCD13563069
• CID: 1078851
• PubChem ID: 46318133
• Update Time: 2025-08-04

2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)-pyridine
• 2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)pyridine, AldrichCPR
• MFCD13563069
• (2-chloro-4-iodo-5-methylpyridin-3-yl)-trimethylsilane
• 2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)pyridine
• 1203499-34-6
• AKOS015851118

• MDL： MFCD13563069
• Inchi： 1S/C9H13ClINSi/c1-6-5-12-9(10)8(7(6)11)13(2,3)4/h5H,1-4H3
• InChI Key： COWFPCLCFDUTGB-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C=1[Si](C)(C)C)Cl

Computed Properties

• Exact Mass: 324.95500
• Monoisotopic Mass: 324.95505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.19320

Additional information on 2-Chloro-4-iodo-5-methyl-3-(trimethylsilyl)-pyridine

2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine: A Comprehensive Overview

The compound with CAS No. 1203499-34-6, known as 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This pyridine derivative exhibits unique structural features and functional groups that make it a valuable tool in various research and industrial applications. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its applications.

The molecular structure of 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine is characterized by a pyridine ring with multiple substituents. The presence of a chlorine atom at the 2-position, an iodine atom at the 4-position, a methyl group at the 5-position, and a trimethylsilyl (TMS) group at the 3-position introduces a high degree of functional diversity. The TMS group, in particular, is known for its unique electronic and steric properties, which can significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic environment of the pyridine ring, making this compound a promising candidate for advanced chemical transformations.

The synthesis of 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine involves a series of intricate organic reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to assemble this complex molecule. One notable approach involves the use of palladium-catalyzed coupling reactions to introduce the iodine and trimethylsilyl groups onto the pyridine ring. These methods not only demonstrate the versatility of modern synthetic techniques but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

Recent advancements in materials science have highlighted the potential of 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine as a building block for advanced materials. Its unique electronic properties make it an attractive candidate for applications in semiconductors, optoelectronic devices, and sensors. For instance, studies have shown that this compound can be incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability. The presence of the TMS group has been found to improve charge transport properties, making it a valuable component in next-generation electronic materials.

In the field of pharmacology, 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine has shown promise as a lead compound for drug discovery. Its ability to interact with biological systems through specific receptor-ligand interactions has been explored in recent research studies. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in disease pathways. The compound's structural flexibility and functional diversity make it an ideal candidate for further optimization into potent therapeutic agents.

From an environmental perspective, understanding the fate and behavior of 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine in natural systems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring that its use in industrial and pharmaceutical applications does not pose significant risks to ecosystems or human health.

In conclusion, 2-Chloro-4-Iodo-5-Methyl-3-(Trimethylsilyl)-Pyridine is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, versatile functional groups, and tunable properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and beyond.